Cas no 4257-12-9 (N-benzo[c]phenanthren-1-ylacetamide)

• Product Name: N-benzo[c]phenanthren-1-ylacetamide
• CAS No: 4257-12-9
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 928270
• PubChem ID: 263332
• Update Time: 2025-04-19

N-benzo[c]phenanthren-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzo[c]phenanthren-1-ylacetamide
• n-(benzo[c]phenanthren-1-yl)acetamide; NSC97734; AC1Q5OGC; AC1L69H9; AR-1J9819; NSC-97734;
• n-(benzo[c]phenanthren-1-yl)acetamide
• NSC97734
• DTXSID20294727
• 4257-12-9
• NSC-97734

• Inchi： 1S/C20H15NO/c1-13(22)21-18-8-4-6-15-11-12-16-10-9-14-5-2-3-7-17(14)19(16)20(15)18/h2-12H,1H3,(H,21,22)
• InChI Key： PQCFIENFGOFSHX-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C2C=CC3C=CC4C=CC=CC=4C=3C2=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 5.17760